molecular formula C12H12ClN3 B8363638 4-(4-Chloroanilino)-5,6-dimethylpyrimidine

4-(4-Chloroanilino)-5,6-dimethylpyrimidine

Cat. No. B8363638
M. Wt: 233.69 g/mol
InChI Key: WEKPFDFWERVGMU-UHFFFAOYSA-N
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Description

4-(4-Chloroanilino)-5,6-dimethylpyrimidine is a useful research compound. Its molecular formula is C12H12ClN3 and its molecular weight is 233.69 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C12H12ClN3

Molecular Weight

233.69 g/mol

IUPAC Name

N-(4-chlorophenyl)-5,6-dimethylpyrimidin-4-amine

InChI

InChI=1S/C12H12ClN3/c1-8-9(2)14-7-15-12(8)16-11-5-3-10(13)4-6-11/h3-7H,1-2H3,(H,14,15,16)

InChI Key

WEKPFDFWERVGMU-UHFFFAOYSA-N

Canonical SMILES

CC1=C(N=CN=C1NC2=CC=C(C=C2)Cl)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To 4.3 g (0.03 mole) of 4-chloro-5,6-dimethylpyrimidine were added 3.8 g (0.03 mole) of p-chloroaniline and about 10 ml of ethanol; the mixture wasthen heated at 130° C. for about 3 minutes. The reaction mixture quickly became a solution and then the hydrochloride of the desired compound precipitated as the solution was allowed to cool. The crystals thus obtained were separated and ground to a powder and then made alkalineby the addition of a dilute aqueous solution of sodium hydroxide. The insolubles were collected by filtration, washed with water and dried. The resulting crystals were recrystallised from benzene, to give 4.2 g (yield 60%) of the desired Compound No. 25, in the form of colourless needles melting at 170°-173° C.
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60%

Synthesis routes and methods II

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